Cas no 2749-94-2 (1-Methoxy-4-(1-propyn-1-yl)benzene)

• Product Name: 1-Methoxy-4-(1-propyn-1-yl)benzene
• CAS No: 2749-94-2
• MF: C₁₀H₁₀O
• MW: 146.185802936554
• CID: 1430920
• PubChem ID: 5314489
• Update Time: 2025-04-20

1-Methoxy-4-(1-propyn-1-yl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-methoxy-4-(1-propynyl)-
• 1-methoxy-4-prop-1-ynylbenzene
• 1-Methoxy-4-(1-propyn-1-yl)-Benzene
• 1-Methoxy-4-(1-propyn-1-yl)benzene
• 1-methoxy-4-(prop-1-ynyl)benzene
• DB-132846
• 2749-94-2
• QVJGHZTXDKQLRT-UHFFFAOYSA-N
• ghl.PD_Mitscher_leg0.582
• SCHEMBL5244673
• 1-(4-methoxyphenyl)-1-propyne
• HS-3696
• Benzene, 1-methoxy-4-(1-propyn-1-yl)-
• DTXSID40415659
• 1-methoxy-4-(1-propynyl)benzene
• 1-METHOXY-4-(PROP-1-YN-1-YL)BENZENE

• Inchi： 1S/C10H10O/c1-3-4-9-5-7-10(11-2)8-6-9/h5-8H,1-2H3
• InChI Key： QVJGHZTXDKQLRT-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C#CC)=CC=1

Computed Properties

• Exact Mass: 146.0732
• Monoisotopic Mass: 146.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles